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Compound of Interest

Compound Name: N-Methylaspartic acid

CAS No.: 17833-53-3

Cat. No.: B098143 Get Quote

Quick Reference: Physicochemical Profile
Parameter Specification

Molecular Weight 147.13 g/mol

Solubility (Water) ~30 mg/mL (~200 mM)

Solubility (PBS pH 7.2) ~10 mg/mL (Precipitation Risk High)

Storage (Powder) -20°C (Desiccated)

Storage (Stock Solution) -20°C (Aliquoted, 1 month max recommended)

Part 1: The Science of Solubilization (Core Directive)
The "Isoelectric Trap": Why Your NMDA Won't Dissolve
Q: I am trying to dissolve NMDA directly in PBS or culture media, but it precipitates. Why?

A: This is a classic issue derived from the zwitterionic nature of amino acid derivatives. NMDA

has an acidic side chain. In high-salt buffers like PBS or DMEM, the ionic strength and existing

buffering capacity can force the molecule near its isoelectric point or exceed the solubility

product constant (

), causing it to "crash out."
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The Fix: Always create a concentrated master stock in pure water or a low-molarity base

(NaOH) before introducing it to a physiological buffer.

Water: Sufficient for stocks up to ~100 mM.[1]

1M NaOH: Required for highly concentrated stocks (>100 mM) to deprotonate the carboxyl

groups, driving solubility.

Diagram 1: Solvent Selection Decision Tree
Use this logic flow to determine the correct solvent system for your experimental concentration.
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Caption: Logic flow for selecting the appropriate solvent based on required stock concentration

to prevent precipitation.

Part 2: Validated Preparation Protocols
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Protocol A: Standard 100 mM Aqueous Stock
(Recommended)
Best for general in vitro applications where pH shock to cells must be minimized.

Calculate: For 10 mL of 100 mM stock, you need 147.1 mg of NMDA.

Weigh: Measure 147.1 mg of NMDA into a sterile 15 mL conical tube.

Dissolve: Add 8 mL of sterile Milli-Q water. Vortex vigorously.

Note: If the solution remains cloudy, the pH may be too low. Add 1M NaOH dropwise

(approx. 10-20 µL) until clear.

Volume Adjustment: Bring final volume to 10 mL with sterile water.

Sterilization: Pass through a 0.22 µm PES (Polyethersulfone) syringe filter. Nylon filters are

also acceptable.

Aliquot: Dispense 100–500 µL aliquots into sterile microcentrifuge tubes.

Store: Freeze immediately at -20°C.

Protocol B: High-Concentration Stock (500 mM)
Used for in vivo microinjections where volume must be minimized.

Weigh: Measure quantity for 500 mM.

Solvent: Do not use pure water. Start with 0.5 volume of 1M NaOH.

Titrate: Vortex. If precipitate persists, add more NaOH dropwise.

Neutralize (Carefully): Once dissolved, check pH. If pH > 8.0, back-titrate carefully with dilute

HCl to pH ~7.2–7.4, but stop immediately if cloudiness reappears.

Part 3: Troubleshooting & FAQs
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Stability & Storage[1][3][4][5][6][7]
Q: Can I refreeze my NMDA stock after thawing? A: No. NMDA is physically stable, but

repeated freeze-thaw cycles create microscopic concentration gradients and ice crystal

formation that can precipitate the solute.

The Rule: Thaw once, use, and discard the remainder.

The Fix: Aliquot stocks into single-use volumes (e.g., 50 µL) during preparation.

Q: How long is the stock solution stable at -20°C? A: 1 Month (Conservative) to 3 Months

(Practical). While the chemical structure of NMDA is robust, aqueous solutions are prone to:

Microbial growth: Even at -20°C, slow enzymatic degradation can occur if not sterile.

Evaporation/Sublimation: In poorly sealed tubes, water loss leads to concentration drift.

Verification: If you see any crystals or floaters upon thawing, discard the vial.

Experimental Application
Q: I added my stock to the cell culture media, and the media turned yellow/cloudy. A: You likely

caused a pH shift or salt precipitation.

Mechanism: If you used a NaOH-solubilized stock, the high pH might react with the phenol

red in the media (turning it purple/pink) or cause calcium/magnesium salts in the media to

precipitate (cloudiness).

Solution: Dilute the stock 1:10 in sterile PBS before adding it to the media to buffer the pH

shock.

Q: My dose-response curve is shifting to the right (lower potency). Is my stock degrading? A: It

is more likely a solubility issue than chemical degradation. If the stock was not fully solubilized

(micro-crystals present), the effective concentration is lower than calculated.

Test: Centrifuge your thawed stock at 10,000 x g for 5 minutes. If a pellet forms, your

concentration was inaccurate.
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Diagram 2: Troubleshooting Precipitation in Assays
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Caption: Diagnostic flow for identifying the cause of precipitation when adding NMDA stock to

experimental media.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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